Cas no 19961-53-6 (Thiazole, 2-ethyl-5-methyl-)

• Product Name: Thiazole, 2-ethyl-5-methyl-
• CAS No: 19961-53-6
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 1389476
• PubChem ID: 519733
• Update Time: 2025-04-20

Thiazole, 2-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-ethyl-5-methyl-
• 2-ethyl-5-methyl-1,3-thiazole
• 2-Ethyl-5-methylthiazole
• DTXSID90334124
• 5-Methyl-2-ethylthiazole
• SCHEMBL127877
• 19961-53-6
• 2-Ethyl-5-methyl-1,3-thiazole #
• YXWWUNNKMJZIOW-UHFFFAOYSA-N

• Inchi： 1S/C6H9NS/c1-3-6-7-4-5(2)8-6/h4H,3H2,1-2H3
• InChI Key： YXWWUNNKMJZIOW-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1CC

Computed Properties

• Exact Mass: 127.04567
• Monoisotopic Mass: 127.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles